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Compound of Interest

Compound Name: Diphenyl Chlorophosphonate-d10

Cat. No.: B15553183 Get Quote

Technical Guide: Diphenyl Chlorophosphonate-
d10
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the chemical properties of

Diphenyl Chlorophosphonate-d10. It should be noted that detailed experimental data for the

deuterated form (d10) is not readily available in public literature. Therefore, this document

primarily presents the established data for the non-deuterated analogue, Diphenyl

Chlorophosphonate, and provides theoretical values for the d10 variant where applicable. The

reactivity and general chemical behavior are expected to be comparable between the two

forms.

Chemical and Physical Properties
Diphenyl Chlorophosphonate-d10 is the deuterated form of Diphenyl Chlorophosphonate,

where the ten hydrogen atoms on the two phenyl rings are replaced with deuterium. This

isotopic labeling is useful in various research applications, including mechanistic studies and as

an internal standard in mass spectrometry-based analyses.
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Property
Diphenyl
Chlorophosphonat
e (Non-deuterated)

Diphenyl
Chlorophosphonat
e-d10 (Calculated)

Reference(s)

Molecular Formula C₁₂H₁₀ClO₃P C₁₂D₁₀ClO₃P [1][2]

Molecular Weight 268.63 g/mol 278.70 g/mol [1][2]

Appearance
Clear colorless to light

yellow liquid

Not specified,

expected to be similar
[2][3]

Odor Pungent
Not specified,

expected to be similar
[3]

Physical Properties
Property

Value (for non-deuterated
form)

Reference(s)

Boiling Point 314-316 °C at 272 mmHg [2]

Density 1.296 g/mL at 25 °C [2]

Refractive Index n20/D 1.55 [2]

Vapor Pressure 10 mmHg at 190 °C [2]

Solubility

Insoluble in water, may

decompose. Soluble in

chloroform and DMSO.

[3]

Reactivity and Stability
Diphenyl Chlorophosphonate is a moisture-sensitive compound and should be handled under

an inert atmosphere.[4] It is incompatible with bases (including amines), strong oxidizing

agents, and alcohols.[3] Reaction with water can liberate toxic gas.

Spectroscopic Data
Detailed spectroscopic data for Diphenyl Chlorophosphonate-d10 is not available. The

following represents expected differences from the non-deuterated form:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.usbio.net/biochemicals/163886
https://cymitquimica.com/products/3B-D1059/diphenyl-chlorophosphate/
https://www.usbio.net/biochemicals/163886
https://cymitquimica.com/products/3B-D1059/diphenyl-chlorophosphate/
https://cymitquimica.com/products/3B-D1059/diphenyl-chlorophosphate/
https://www.tcichemicals.com/CA/en/p/D1059
https://www.tcichemicals.com/CA/en/p/D1059
https://cymitquimica.com/products/3B-D1059/diphenyl-chlorophosphate/
https://cymitquimica.com/products/3B-D1059/diphenyl-chlorophosphate/
https://cymitquimica.com/products/3B-D1059/diphenyl-chlorophosphate/
https://cymitquimica.com/products/3B-D1059/diphenyl-chlorophosphate/
https://www.tcichemicals.com/CA/en/p/D1059
https://enamine.net/building-blocks/reagents-for-synthesis/diphenyl-phosphorochloridate
https://www.tcichemicals.com/CA/en/p/D1059
https://www.benchchem.com/product/b15553183?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15553183?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


¹H NMR: The proton signals corresponding to the phenyl rings will be absent.

Mass Spectrometry: The molecular ion peak will be shifted to a higher m/z value

corresponding to the increased molecular weight. The fragmentation pattern may also show

characteristic losses of deuterated fragments.

IR Spectroscopy: The C-D stretching vibrations will appear at a lower frequency (around

2250 cm⁻¹) compared to the C-H stretching vibrations (around 3050 cm⁻¹) of the non-

deuterated compound.

Experimental Protocols
Detailed experimental protocols for the synthesis and use of Diphenyl Chlorophosphonate-
d10 are not widely published. However, its synthesis would likely follow established methods

for the non-deuterated compound, starting with deuterated phenol.

General Synthesis of Diphenyl Chlorophosphonate
One common method for the synthesis of Diphenyl Chlorophosphonate involves the reaction of

phenol with phosphorus oxychloride. A more specific patented method involves reacting

diphenyl phosphate with bis(trichloromethyl)carbonate in an organic solvent.[5]

Reaction Scheme:

Phenol-d5

Diphenyl Chlorophosphonate-d10

2 equivalents

Phosphorus Oxychloride (POCl₃)

HCl
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Caption: General synthesis of Diphenyl Chlorophosphonate-d10.

General Phosphorylation Reaction
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Diphenyl Chlorophosphonate is a versatile phosphorylating agent used in the synthesis of

various organic phosphates, including those in drug development.[4]

Experimental Workflow:
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Reaction Setup

Phosphorylation

Workup and Purification

Substrate (ROH)

Dissolve in anhydrous solvent

Add base (e.g., pyridine)

Cool to 0°C

Add Diphenyl Chlorophosphonate-d10

Stir at 0°C to RT

Monitor reaction by TLC/LC-MS

Quench reaction

Aqueous workup

Extract with organic solvent

Dry and concentrate

Purify by chromatography
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Caption: General workflow for phosphorylation using Diphenyl Chlorophosphonate-d10.
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Applications in Drug Development
Diphenyl Chlorophosphonate is a key reagent in the synthesis of various biologically active

molecules. Its applications include:

Phosphorylation of alcohols and amines: To introduce phosphate groups, which can improve

solubility and act as prodrug moieties.

Peptide synthesis: Used as a coupling reagent.[4]

Synthesis of nucleotide analogues: Important in antiviral and anticancer drug discovery.

The deuterated form, Diphenyl Chlorophosphonate-d10, is particularly valuable for:

Pharmacokinetic studies: To trace the metabolic fate of a drug candidate.

Quantitative analysis: As an internal standard in bioanalytical assays due to its similar

chemical behavior and distinct mass.

Safety Information
The safety information provided is for the non-deuterated Diphenyl Chlorophosphonate and

should be considered applicable to the d10 analogue.

Hazard Statement Precautionary Statement

Causes severe skin burns and eye damage.[6]
Wear protective gloves/protective clothing/eye

protection/face protection.[6]

Harmful if swallowed.[6]
Do not eat, drink or smoke when using this

product.[6]

Contact with water liberates toxic gas. Keep away from moisture.[4]

For detailed safety information, please refer to the Safety Data Sheet (SDS) provided by the

supplier.

Logical Relationships in Application
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The use of Diphenyl Chlorophosphonate-d10 in drug development often follows a logical

progression from synthesis to analysis.

Synthesis of Deuterated
Active Pharmaceutical Ingredient (API)

Pharmacokinetic (ADME) Studies
in vitro / in vivo

Use of deuterated API

Metabolite Identification

Analysis of biological samples

Quantitative Bioanalysis
(LC-MS/MS)

Quantification of API and metabolites

Requires standards

Data for Regulatory Submission

Generation of critical data
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Caption: Role of Diphenyl Chlorophosphonate-d10 in drug development workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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